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Compound of Interest

Prolactin-Releasing Peptide (12-
31), rat

cat. No.: B15608991

Compound Name:

For researchers, scientists, and drug development professionals, the safe and effective
handling of bioactive compounds like Prolactin-Releasing Peptide (12-31), rat is of
paramount importance. This document provides essential safety protocols and logistical plans
to ensure the integrity of your research and the safety of laboratory personnel. Prolactin-
Releasing Peptide (12-31), rat is a bioactive fragment of the prolactin-releasing peptide
(PrRP) that demonstrates a high affinity for GPR10 receptors and can stimulate calcium
mobilization.[1][2][3][4] While the full toxicological properties of this specific peptide fragment
have not been thoroughly investigated, it is prudent to handle it with care due to its biological
activity.[5]

Essential Safety and Handling

A foundational aspect of laboratory safety is the consistent and correct use of Personal
Protective Equipment (PPE). The following table summarizes the recommended PPE for
handling Prolactin-Releasing Peptide (12-31), rat, particularly when in its lyophilized powder
form, which can be easily aerosolized.[6]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15608991?utm_src=pdf-interest
https://www.benchchem.com/product/b15608991?utm_src=pdf-body
https://www.benchchem.com/product/b15608991?utm_src=pdf-body
https://www.benchchem.com/product/b15608991?utm_src=pdf-body
https://www.medchemexpress.com/prolactin-releasing-peptide-12-31-rat.html
https://file.medchemexpress.com/batch_PDF/HY-P3789/Prolactin-Releasing-Peptide-12-31-rat-DataSheet-MedChemExpress.pdf
https://broadpharm.com/product/bp-50301
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8183303.htm
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.benchchem.com/product/b15608991?utm_src=pdf-body
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. Specific ]
Protection Type . Rationale
Recommendations

o To protect against accidental
] Safety goggles with side ) ]
Eye Protection ) splashes of peptide solutions.
shields
[61[7]

To prevent skin contact with

] ] o the peptide. Gloves should be
) Chemical-resistant nitrile )
Hand Protection inspected before use and
gloves )
disposed of properly after

handling.[6][7]

To protect skin and personal

Body Protection Laboratory coat clothing from contamination.[6]

[7]

Recommended when handling
the lyophilized powder to avoid
inhalation of fine particles.[5][7]
. _ N95 or P1 dust mask (at a ]
Respiratory Protection o All handling of the powder
minimum)
should ideally be done within a
fume hood or biosafety

cabinet.[6]

Operational Plan: From Receipt to Experimentation

A systematic approach to handling Prolactin-Releasing Peptide (12-31), rat will minimize
risks and maintain the quality of the compound.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage.

» Before opening, allow the lyophilized peptide to equilibrate to room temperature in a
desiccator to prevent moisture absorption.[8][9]

e For long-term storage of the lyophilized powder, a temperature of -20°C or -80°C is
recommended.[1][8][9][10]
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2. Reconstitution and Aliquoting:

» Always handle the lyophilized powder in a designated area, such as a chemical fume hood,
to prevent inhalation.[6]

o Use sterile, high-purity water or an appropriate buffer to reconstitute the peptide.[1] The
peptide is soluble in water.[11][12]

» To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is advisable to
aliquot the reconstituted solution into single-use volumes.[9][12]

3. Experimental Use:
e When using the peptide solution, continue to wear the appropriate PPE.
e Avoid cross-contamination by using fresh, sterile equipment for each handling step.[6]

The following diagram outlines the recommended workflow for handling Prolactin-Releasing
Peptide (12-31), rat:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Prolactin-Releasing Peptide (12-31), rat]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608991#personal-protective-equipment-for-
handling-prolactin-releasing-peptide-12-31-rat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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